molecular formula C22H23FN2O5 B5390046 4-(4-fluorobenzoyl)-5-(furan-2-yl)-3-hydroxy-1-[3-(morpholin-4-yl)propyl]-2,5-dihydro-1H-pyrrol-2-one

4-(4-fluorobenzoyl)-5-(furan-2-yl)-3-hydroxy-1-[3-(morpholin-4-yl)propyl]-2,5-dihydro-1H-pyrrol-2-one

Cat. No.: B5390046
M. Wt: 414.4 g/mol
InChI Key: DBKROYIROXBXMS-CZIZESTLSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Bromo-N-(pyridin-3-yl)benzamide is a benzamide derivative characterized by a bromine atom at the para position of the benzene ring and a pyridin-3-yl amine substituent. This compound belongs to a broader class of benzamides, which are widely studied for their pharmacological and coordination chemistry applications.

Properties

IUPAC Name

(4E)-4-[(4-fluorophenyl)-hydroxymethylidene]-5-(furan-2-yl)-1-(3-morpholin-4-ylpropyl)pyrrolidine-2,3-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H23FN2O5/c23-16-6-4-15(5-7-16)20(26)18-19(17-3-1-12-30-17)25(22(28)21(18)27)9-2-8-24-10-13-29-14-11-24/h1,3-7,12,19,26H,2,8-11,13-14H2/b20-18+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DBKROYIROXBXMS-CZIZESTLSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1CCCN2C(C(=C(C3=CC=C(C=C3)F)O)C(=O)C2=O)C4=CC=CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1COCCN1CCCN2C(/C(=C(/C3=CC=C(C=C3)F)\O)/C(=O)C2=O)C4=CC=CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H23FN2O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

414.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-fluorobenzoyl)-5-(furan-2-yl)-3-hydroxy-1-[3-(morpholin-4-yl)propyl]-2,5-dihydro-1H-pyrrol-2-one typically involves multiple steps, including the formation of intermediate compounds. One common approach is to start with the preparation of the furan-2-yl and 4-fluorobenzoyl intermediates, followed by their coupling with the morpholin-4-yl propyl group under specific reaction conditions. The final step often involves cyclization to form the pyrrol-2-one ring .

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route for large-scale production. This includes selecting appropriate solvents, catalysts, and reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated synthesis platforms can also enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

4-(4-fluorobenzoyl)-5-(furan-2-yl)-3-hydroxy-1-[3-(morpholin-4-yl)propyl]-2,5-dihydro-1H-pyrrol-2-one can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group can yield a ketone, while reduction of the carbonyl groups can produce alcohols .

Scientific Research Applications

4-(4-fluorobenzoyl)-5-(furan-2-yl)-3-hydroxy-1-[3-(morpholin-4-yl)propyl]-2,5-dihydro-1H-pyrrol-2-one has several scientific research applications, including:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential as a therapeutic agent in drug development.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(4-fluorobenzoyl)-5-(furan-2-yl)-3-hydroxy-1-[3-(morpholin-4-yl)propyl]-2,5-dihydro-1H-pyrrol-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional properties of 4-bromo-N-(pyridin-3-yl)benzamide can be contextualized against related benzamide derivatives, as outlined below:

Substituent Position and Electronic Effects

  • 4-Bromo-3-fluoro-N-(6-methylpyridin-2-yl)-benzamide (Compound 35): This compound features a bromine and fluorine on the benzene ring and a 6-methylpyridin-2-yl group. Yield: 81% .
  • 4-Bromo-N-(2-(pyridin-3-yl)benzo[d]oxazol-5-yl)benzamide (4bn) :
    Incorporates a benzooxazole heterocycle fused to the pyridin-3-yl group, which may enhance π-π stacking interactions. Reported yield: 27.6%; melting point: 263.0–263.8 °C .

Functional Group Variations

  • 4-Bromo-N-(dimethylcarbamothioyl)benzamide :
    Replaces the pyridinyl group with a thiourea moiety. The thiocarbonyl group enables bidentate coordination to metals (e.g., Ni(II)), unlike the amide group in the target compound .
  • 4-Fluoro-N-(2-(pyridin-3-yl)piperidine-1-carbonothioyl)benzamide (CNS4): Features a fluorine substituent and a thiocarbamoyl group, synthesized via thiocarbamoylation. HPLC purity >99%, suggesting high stability .

Heterocyclic Modifications

  • Molecular mass: 406.283 g/mol .
  • 3-Bromo-4-hydroxy-N-{2-(piperidin-1-yl)ethyl}benzamide (3a) :
    Substitutes pyridin-3-yl with a piperidinyl-ethyl group, likely altering solubility and blood-brain barrier penetration .

Physicochemical and Spectroscopic Data

Compound Yield Melting Point (°C) Key NMR Shifts (δ, ppm) Notable Features Reference
4-Bromo-N-(pyridin-3-yl)benzamide N/A N/A N/A Target compound -
Compound 35 (4-bromo-3-fluoro) 81% N/A 2.45–2.49 (s, CH3), 7.57–8.15 (m, ArH) High yield, GC-MS: m/z 310
4bn (benzooxazole derivative) 27.6% 263.0–263.8 10.57 (s, NH), 8.84 (s, pyridinyl H) Anti-fungal activity
CNS4 (thiocarbamoyl derivative) N/A N/A Confirmed via 1H-NMR & LCMS High HPLC purity (>99%)

Key Research Findings and Implications

Substituent Position : Para-bromo substitution on the benzamide is common in analogs, but ortho/meta halogens (e.g., 3-bromo-5-fluoro in Compound 36 ) may alter steric effects.

Heterocyclic Additions : Fusion of heterocycles (e.g., benzooxazole, imidazopyridine) enhances thermal stability and bioactivity .

Thiourea vs. Amide : Thiourea derivatives exhibit distinct coordination chemistry and solubility profiles compared to amides .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.